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Abstract
Allyl methyl disulfide, a volatile organosulfur compound with the CAS number 2179-58-0, is a

key component of garlic and other Allium species, contributing significantly to their

characteristic aroma and flavor.[1] Beyond its sensory attributes, this compound has garnered

considerable interest in the scientific community for its diverse biological activities, including

antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. This technical guide

provides an in-depth overview of the physicochemical properties, spectral data, and safety

information of allyl methyl disulfide. It further details experimental protocols for its synthesis,

extraction, and the evaluation of its biological activities, and explores the molecular

mechanisms and signaling pathways through which it exerts its effects. This document is

intended to serve as a valuable resource for researchers and professionals in drug

development and related fields.
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Allyl methyl disulfide is a colorless to pale yellow liquid characterized by a strong, pungent

odor reminiscent of garlic.[2] It is a volatile compound with limited solubility in water but is

soluble in organic solvents.[2] Key physicochemical data are summarized in the table below for

easy reference.

Property Value Reference(s)

Molecular Formula C₄H₈S₂ [3]

Molecular Weight 120.24 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Odor Strong, pungent, garlic-like [1]

Boiling Point 141.4 °C at 760 mmHg [3]

83-84 °C at 170 mmHg [1]

30-33 °C at 20 mmHg [2]

Density 1.022 g/cm³ [3]

Solubility

Slightly soluble in water;

soluble in alcohol and other

organic solvents.

[1][2]

Flash Point 43.2 °C [3]

Refractive Index 1.529 [3]

Spectral Data
The structural elucidation of allyl methyl disulfide is supported by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of allyl methyl disulfide is expected to show

characteristic signals for the allyl and methyl protons. The methyl protons (CH₃-S-) would

appear as a singlet. The allyl group protons would exhibit more complex splitting patterns: a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://www.organic-chemistry.org/abstracts/lit1/569.shtm
https://www.organic-chemistry.org/abstracts/lit1/569.shtm
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://www.organic-chemistry.org/abstracts/lit1/452.shtm
https://www.organic-chemistry.org/abstracts/lit1/569.shtm
https://www.organic-chemistry.org/abstracts/lit1/452.shtm
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://www.organic-chemistry.org/abstracts/lit1/569.shtm
https://www.organic-chemistry.org/abstracts/lit1/452.shtm
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://www.organic-chemistry.org/abstracts/lit1/569.shtm
https://www.organic-chemistry.org/abstracts/lit1/569.shtm
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


multiplet for the methine proton (-CH=), a multiplet for the methylene protons adjacent to the

disulfide bond (-S-CH₂-), and multiplets for the terminal vinyl protons (=CH₂).

¹³C NMR: The carbon-13 NMR spectrum would display four distinct signals corresponding to

the four carbon atoms in the molecule: one for the methyl carbon, and three for the carbons

of the allyl group (methylene, methine, and terminal vinyl carbon).

Infrared (IR) Spectroscopy
The FT-IR spectrum of allyl methyl disulfide would show characteristic absorption bands

corresponding to its functional groups. Key expected peaks include: C-H stretching vibrations

for the alkyl and vinyl groups, C=C stretching for the allyl group, and C-S stretching vibrations.

Mass Spectrometry (MS)
Mass spectrometry data for allyl methyl disulfide shows a molecular ion peak corresponding

to its molecular weight. The fragmentation pattern provides further structural information. For

example, GC-MS analysis has been used to identify metabolites of allyl methyl disulfide in

biological samples.

Safety and Handling
Allyl methyl disulfide is a flammable liquid and should be handled with appropriate safety

precautions.[3] It is irritating to the eyes and respiratory system.[1] When handling this

compound, it is recommended to wear suitable protective clothing, gloves, and eye/face

protection.[1] Store in a cool, dry, well-ventilated area away from sources of ignition.

Biological Activities and Mechanisms of Action
Allyl methyl disulfide exhibits a range of biological activities that are of interest for therapeutic

applications.

Anti-inflammatory Activity
Allyl methyl disulfide has been shown to possess anti-inflammatory properties. One of the

key mechanisms is its ability to inhibit the NF-κB signaling pathway.[4] By suppressing the

degradation of IκBα and the subsequent translocation of the NF-κB p65 subunit into the
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nucleus, it can downregulate the expression of pro-inflammatory cytokines such as IL-8 and IP-

10.[4]
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Caption: Inhibition of the NF-κB Signaling Pathway by Allyl Methyl Disulfide.
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Anticancer Activity
Organosulfur compounds from garlic, including allyl methyl disulfide and its related

compounds like diallyl disulfide (DADS), have demonstrated anticancer effects through various

mechanisms, including the induction of apoptosis (programmed cell death) and cell cycle

arrest. These processes are often mediated through the p53 and PI3K/Akt/mTOR signaling

pathways.[5][6]

Garlic-derived organosulfur compounds can induce apoptosis in cancer cells by upregulating

the expression of the tumor suppressor protein p53.[5] This can lead to the activation of

caspases, a family of proteases that execute the apoptotic process.

These compounds can also cause cell cycle arrest, often at the G2/M phase, preventing cancer

cells from proliferating. This effect can be mediated by influencing the levels of cell cycle

regulatory proteins.

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that promotes cell survival and

proliferation and is often hyperactivated in cancer. Diallyl disulfide, a structurally similar

compound to allyl methyl disulfide, has been shown to induce apoptosis and autophagy in

cancer cells by inhibiting this pathway.[6][7]
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Caption: Inhibition of the PI3K/Akt/mTOR Pathway.

Antimicrobial and Antioxidant Activities
Allyl methyl disulfide exhibits antimicrobial activity against various microorganisms. It also

possesses antioxidant properties, contributing to the overall health benefits associated with

garlic consumption. Its antioxidant action involves scavenging free radicals.

Experimental Protocols
This section provides detailed methodologies for the synthesis, extraction, and evaluation of

the biological activities of allyl methyl disulfide.
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Synthesis of Allyl Methyl Disulfide (Unsymmetrical
Disulfide)
A general one-pot method for the synthesis of unsymmetrical disulfides can be adapted for

allyl methyl disulfide.[1] This method involves the reaction of a thiol with 1-

chlorobenzotriazole (BtCl) to form a benzotriazolated thiol intermediate, which then reacts with

a second thiol.[1]

Methanethiol (CH₃SH) Intermediate (CH₃S-Bt)

+ BtCl
-78 °C, DCM

1-Chlorobenzotriazole (BtCl)

Allyl Methyl Disulfide+ Allyl Mercaptan

Allyl Mercaptan (C₃H₅SH)

Click to download full resolution via product page

Caption: Synthetic workflow for Allyl Methyl Disulfide.

Protocol:

In a round-bottom flask under an inert atmosphere, dissolve methanethiol in

dichloromethane (DCM).

Cool the solution to -78 °C.

Slowly add a solution of 1-chlorobenzotriazole in DCM.

Stir the reaction mixture at -78 °C for a specified time to form the methylsulfenyl

benzotriazole intermediate.

Slowly add allyl mercaptan to the reaction mixture.
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Allow the reaction to warm to room temperature and stir until completion (monitored by TLC

or GC).

Quench the reaction and perform an aqueous workup.

Purify the crude product by column chromatography to obtain pure allyl methyl disulfide.

Extraction of Allyl Methyl Disulfide from Garlic
Steam distillation is a common method for extracting essential oils, including allyl methyl
disulfide, from garlic.[8][9]

Protocol:

Mince fresh garlic cloves and mix with water in a distillation flask.

Set up a steam distillation apparatus.

Heat the flask to generate steam, which will pass through the garlic mash, carrying the

volatile compounds.

Condense the steam and collect the distillate, which will be a mixture of water and essential

oil.

Separate the oil layer from the aqueous layer. The collected oil will contain a mixture of

organosulfur compounds, including allyl methyl disulfide.

Further purification and separation of the components can be achieved using techniques like

fractional distillation or preparative gas chromatography.

Antimicrobial Activity Assay (Broth Microdilution
Method)
The broth microdilution method is a standard technique to determine the Minimum Inhibitory

Concentration (MIC) of an antimicrobial agent.[10][11][12]

Protocol:
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Prepare a stock solution of allyl methyl disulfide in a suitable solvent (e.g., DMSO).

In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in a suitable

broth medium (e.g., Mueller-Hinton Broth).

Prepare a standardized inoculum of the test microorganism (e.g., E. coli or S. aureus) to a

concentration of approximately 5 x 10⁵ CFU/mL.

Inoculate each well with the microbial suspension.

Include positive (broth with inoculum, no compound) and negative (broth only) controls.

Incubate the plate at the appropriate temperature and duration for the test microorganism.

The MIC is determined as the lowest concentration of allyl methyl disulfide that visibly

inhibits microbial growth.

Antioxidant Activity Assay (DPPH Radical Scavenging
Assay)
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the

antioxidant capacity of a compound.[2][13][14]

Protocol:

Prepare a stock solution of DPPH in methanol or ethanol.

Prepare serial dilutions of allyl methyl disulfide in the same solvent.

In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying

concentrations of the sample.

Include a control (DPPH solution with solvent only) and a blank (solvent only).

Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

Measure the absorbance of the solutions at a specific wavelength (around 517 nm) using a

spectrophotometer.
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The radical scavenging activity is calculated as the percentage of DPPH discoloration using

the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is

the absorbance of the control and A_sample is the absorbance of the sample.

The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH

radicals) can be determined from a plot of scavenging percentage against concentration.

Conclusion
Allyl methyl disulfide is a multifaceted organosulfur compound with significant potential in

various scientific and industrial domains. Its distinct sensory properties make it a valuable

flavoring agent, while its diverse biological activities, particularly its anti-inflammatory and

anticancer effects, position it as a promising candidate for further investigation in drug

discovery and development. The detailed information and protocols provided in this guide aim

to facilitate and inspire future research into the therapeutic applications of this intriguing natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6681087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6681087/
https://www.odowell.com/news-show-275758.html
https://www.engineering.iastate.edu/brl/files/2011/10/brl_essentialoils.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8638534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8638534/
https://www.mdpi.com/2223-7747/13/19/2784
https://pmc.ncbi.nlm.nih.gov/articles/PMC6551464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6551464/
https://www.researchgate.net/profile/Rafik-Karaman/post/somebody_could_please_provide_me_Hydroxyl_radical_scavenging_activity_protocol/attachment/59d6404379197b807799c862/AS%3A430272920461312%401479596466503/download/Antioxidant+assays.pdf
https://www.researchgate.net/figure/Experimental-protocol-of-DPPH-assay-to-assess-the-antioxidant-activity-of-EOs_fig1_355587442
https://www.benchchem.com/product/b1223162/docs#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1223162/docs#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1223162/docs#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1223162/docs#allyl-methyl-disulfide-cas-2179-58-0-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1223162?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

